(5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazol-4-yl)methyl 2,6-dichlorophenyl sulfide

• IUPAC Name: 5-chloro-3-[(4-chlorophenyl)sulfanylmethyl]-4-[(2,6-dichlorophenyl)sulfanylmethyl]-1-methylpyrazole
• InChI: InChI=1S/C18H14Cl4N2S2/c1-24-18(22)13(9-26-17-14(20)3-2-4-15(17)21)16(23-24)10-25-12-7-5-11(19)6-8-12/h2-8H,9-10H2,1H3
• InChI Key: JPDHOGGZKJKVAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)CSC2=CC=C(C=C2)Cl)CSC3=C(C=CC=C3Cl)Cl)Cl
• Molecular Formula: C18H14Cl4N2S2
• Molecular Weight: 464.3 g/mol

Description

The compound is also known as 5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazole-4-carbaldehyde. It has a molecular formula of C12H10Cl2N2OS and a molecular weight of 303.21. It is a solid substance.

Molecular Structure Analysis

The InChI code for the compound is 1S/C12H10Cl2N2OS/c1-16-12(14)10(6-17)11(15-16)7-18-9-4-2-8(13)3-5-9/h2-6H,7H2,1H3. This code provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid with a melting point between 105 - 108 degrees Celsius. It has a molecular weight of 303.21 and a molecular formula of C12H10Cl2N2OS.

Scientific Research Applications

Heterocyclic Fused Sulfones and Their Chemical Behavior

Research on heterocyclic fused 2,5-dihydrothiophene S,S-dioxides explores these compounds as precursors to heterocyclic o-quinodimethanes, showcasing their potential in synthetic chemistry for creating complex molecular structures with unique properties (Chaloner et al., 1992).

Catalytic Applications in Synthesis

Studies on sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester demonstrate its use as a recyclable catalyst for condensation reactions, highlighting the efficiency and sustainability of using such compounds in synthetic processes (Tayebi et al., 2011).

Synthesis and Evaluation of N-Substituted Derivatives

Research involving the synthesis of N-substituted derivatives of 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides provides insights into the antibacterial potential and enzyme inhibition properties of these compounds, offering avenues for pharmacological applications (Siddiqui et al., 2014).

Metal Complexes and Spin-Crossover Behavior

The study of iron(II) complexes with sulfanyl-, sulfinyl-, and sulfonyl-substituted ligands investigates the interplay between spin-crossover and crystallographic phase changes, providing valuable information for the development of advanced materials with tunable magnetic properties (Cook et al., 2015).

Safety and Hazards

The compound has been classified with the signal word Warning. Hazard statements include H302,H312,H315,H319,H332,H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the observed antipromastigote activity of a related compound. Additionally, more research could be conducted to determine the most effective synthesis method for this compound.